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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of tri-n-

butylaluminum (TNBA). Due to its highly reactive and pyrophoric nature, a thorough

understanding of these properties is critical for safe handling, experimental design, and

application in research and development.

Core Physical and Chemical Properties
Tri-n-butylaluminum is an organoaluminum compound that presents as a colorless to light-

yellow liquid.[1][2][3] Its high reactivity stems from the polarized aluminum-carbon bond,

making it a potent alkylating agent and Lewis acid. The quantitative physical properties of tri-n-

butylaluminum are summarized in the tables below.

General Properties
Property Value Source

Chemical Formula C₁₂H₂₇Al [1][4]

Molecular Weight 198.32 g/mol [2]

Appearance Colorless to light-yellow liquid [1][2][3]

Density 0.823 g/mL at 20 °C [1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b072995?utm_src=pdf-interest
https://www.advion.com/rsc-poster/analysis-of-air-sensitive-compounds-via-inert-sampling-techniques/
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://biocyclopedia.com/index/chem_lab_methods/inert_atmosphere_methods.php
https://www.advion.com/rsc-poster/analysis-of-air-sensitive-compounds-via-inert-sampling-techniques/
https://kindle-tech.com/faqs/how-do-you-make-an-inert-atmosphere
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://www.advion.com/rsc-poster/analysis-of-air-sensitive-compounds-via-inert-sampling-techniques/
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://biocyclopedia.com/index/chem_lab_methods/inert_atmosphere_methods.php
https://www.advion.com/rsc-poster/analysis-of-air-sensitive-compounds-via-inert-sampling-techniques/
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Properties
Property Value Source

Melting Point -26.7 °C [2]

Boiling Point 110 °C at 0.4 kPa [1][2]

Heat of Combustion -388 kJ/mol [2]

Heat of Vaporization 230 J/g [2]

Other Properties
Property Value Source

Viscosity 1.9 cP at 25 °C [2]

Solubility Reacts violently with water [3][4]

Reactivity Profile
A critical aspect of handling tri-n-butylaluminum is its extreme reactivity, particularly with air and

water. It is classified as a pyrophoric liquid, meaning it can ignite spontaneously upon contact

with air.[1] Its reaction with water is violent and releases flammable gases.[1][3] These

hazardous characteristics necessitate stringent safety protocols and specialized handling

techniques.

The following diagram illustrates the primary reactivity pathways of tri-n-butylaluminum with

atmospheric components.
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Reactivity of Tri-n-butylaluminum with Air and Water.

Experimental Protocols
The determination of the physical properties of tri-n-butylaluminum requires specialized

procedures to mitigate the risks associated with its pyrophoric and water-reactive nature.

Standard laboratory techniques must be adapted to be performed under an inert atmosphere.

General Handling and Safety Precautions
Inert Atmosphere: All manipulations of tri-n-butylaluminum must be carried out under an inert

atmosphere, such as dry nitrogen or argon, using either a glovebox or Schlenk line

techniques.

Personal Protective Equipment (PPE): At a minimum, safety glasses, a face shield, a flame-

retardant lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.

Spill and Fire Preparedness: An appropriate fire extinguisher for reactive metals (Class D,

e.g., powdered lime, dry sand, or graphite powder) must be readily accessible. Water, foam,

or carbon dioxide extinguishers must never be used.

Determination of Melting and Boiling Points
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Standard apparatus such as a Mel-Temp or a Thiele tube can be adapted for use with air-

sensitive compounds.

Sample Preparation: The capillary tube for melting point determination or the small test tube

for boiling point determination must be loaded with tri-n-butylaluminum inside a glovebox to

prevent exposure to air.

Sealing: The loaded capillary or tube should be sealed under the inert atmosphere before

being removed from the glovebox for analysis.

Measurement: The sealed sample can then be carefully placed in the melting or boiling point

apparatus. The standard procedure for heating and observation is followed, with the key

difference being the sealed, inert environment within the sample tube.

Calorimetry for Heat of Combustion
Determining the heat of combustion of a pyrophoric and water-reactive compound is a complex

procedure that requires a specialized bomb calorimeter designed to handle such materials.

Sample Containment: The tri-n-butylaluminum sample must be loaded into a sample holder

that is sealed under an inert atmosphere. This sealed container is then placed inside the

bomb of the calorimeter.

Ignition: The bomb is pressurized with excess oxygen, and ignition is initiated remotely. The

specialized design of the bomb and sample holder contains the vigorous reaction.

Data Analysis: The heat released is measured by the temperature change of the surrounding

water bath, and the heat of combustion is calculated based on the heat capacity of the

calorimeter system.

The following diagram outlines a generalized workflow for the safe measurement of physical

properties of air-sensitive compounds like tri-n-butylaluminum.
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Workflow for Physical Property Measurement of Air-Sensitive Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. advion.com [advion.com]

2. operations.ok.ubc.ca [operations.ok.ubc.ca]

3. Inert atmosphere methods | Laboratory techniques [biocyclopedia.com]

4. How Do You Make An Inert Atmosphere? Master Safe, Pure Processes With Inerting -
Kintek Solution [kindle-tech.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Tri-n-butylaluminum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072995#physical-properties-of-tri-n-butylaluminum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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